4-((5-Bromopyridin-2-yl)amino)-4-oxobutanoic acid

• CAS No.: 188011-69-0
• Product Name: 4-((5-Bromopyridin-2-yl)amino)-4-oxobutanoic acid
• Molecular Formula: C9H9BrN2O3
• Molecular Weight: 273.08 g/mol
• IUPAC Name: 4-[(5-bromopyridin-2-yl)amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C9H9BrN2O3/c10-6-1-2-7(11-5-6)12-8(13)3-4-9(14)15/h1-2,5H,3-4H2,(H,14,15)(H,11,12,13)
• Standard InChIKey: XFYYQDHEDOXWGA-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1Br)NC(=O)CCC(=O)O
• Canonical SMILES: C1=CC(=[NH+]C=C1Br)NC(=O)CCC(=O)[O-]
• Appearance: Solid powder
• Description: Bikinin is a GSK-3 inhibitor. Bikinin directly binds the GSK3 BIN2 and acts as an ATP competitor. Bikinin inhibits the activity of six other Arabidopsis GSK3s. Glycogen synthase kinase 3 (GSK3) is a key regulator in signaling pathways in both animals and plants. Plant GSK-3/Shaggy-like kinases are key players in brassinosteroid (BR) signalling which impact on plant development and participate in response to wounding, pathogens and salt stress.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Bikinin
• Reference: 1: Mills-Lujan K, Andrews DL, Chou CW, Deom CM. The roles of phosphorylation and SHAGGY-like protein kinases in geminivirus C4 protein induced hyperplasia. PLoS One. 2015 Mar 27;10(3):e0122356. doi: 10.1371/journal.pone.0122356. eCollection 2015. PubMed PMID: 25815729; PubMed Central PMCID: PMC4376871.; 2: Kondo Y, Fujita T, Sugiyama M, Fukuda H. A novel system for xylem cell differentiation in Arabidopsis thaliana. Mol Plant. 2015 Apr;8(4):612-21. doi: 10.1016/j.molp.2014.10.008. Epub 2014 Dec 13. PubMed PMID: 25624147.; 3: Chung Y, Kwon SI, Choe S. Antagonistic regulation of Arabidopsis growth by brassinosteroids and abiotic stresses. Mol Cells. 2014 Nov;37(11):795-803. doi: 10.14348/molcells.2014.0127. Epub 2014 Nov 5. PubMed PMID: 25377253; PubMed Central PMCID: PMC4255099.; 4: Kondo Y, Fujita T, Sugiyama M, Fukuda H. A novel system for xylem cell differentiation in Arabidopsis thaliana. Mol Plant. 2014 Oct 25. pii: ssu122. [Epub ahead of print] PubMed PMID: 25344955.; 5: Rozhon W, Wang W, Berthiller F, Mayerhofer J, Chen T, Petutschnig E, Sieberer T, Poppenberger B, Jonak C. Bikinin-like inhibitors targeting GSK3/Shaggy-like kinases: characterisation of novel compounds and elucidation of their catabolism in planta. BMC Plant Biol. 2014 Jun 19;14:172. doi: 10.1186/1471-2229-14-172. PubMed PMID: 24947596; PubMed Central PMCID: PMC4078015.; 6: Cai Z, Liu J, Wang H, Yang C, Chen Y, Li Y, Pan S, Dong R, Tang G, Barajas-Lopez Jde D, Fujii H, Wang X. GSK3-like kinases positively modulate abscisic acid signaling through phosphorylating subgroup III SnRK2s in Arabidopsis. Proc Natl Acad Sci U S A. 2014 Jul 1;111(26):9651-6. doi: 10.1073/pnas.1316717111. Epub 2014 Jun 13. PubMed PMID: 24928519; PubMed Central PMCID: PMC4084465.; 7: De Rybel B, Audenaert D, Vert G, Rozhon W, Mayerhofer J, Peelman F, Coutuer S, Denayer T, Jansen L, Nguyen L, Vanhoutte I, Beemster GT, Vleminckx K, Jonak C, Chory J, Inzé D, Russinova E, Beeckman T. Chemical inhibition of a subset of Arabidopsis thaliana GSK3-like kinases activates brassinosteroid signaling. Chem Biol. 2009 Jun 26;16(6):594-604. doi: 10.1016/j.chembiol.2009.04.008. PubMed PMID: 19549598.
• PubChem Compound: 647833
• Last Modified: Nov 11 2021